N-(2-methylbut-3-yn-2-yl)-3-[4-nitro-3-(trifluoromethyl)phenoxy]thiophene-2-carboxamide

• IUPAC Name: N-(2-methylbut-3-yn-2-yl)-3-[4-nitro-3-(trifluoromethyl)phenoxy]thiophene-2-carboxamide
• InChI: InChI=1S/C17H13F3N2O4S/c1-4-16(2,3)21-15(23)14-13(7-8-27-14)26-10-5-6-12(22(24)25)11(9-10)17(18,19)20/h1,5-9H,2-3H3,(H,21,23)
• InChI Key: UDNGPYRJCAAHFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)NC(=O)C1=C(C=CS1)OC2=CC(=C(C=C2)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C17H13F3N2O4S
• Molecular Weight: 398.4 g/mol

Description

N-(2-methylbut-3-yn-2-yl)-3-[4-nitro-3-(trifluoromethyl)phenoxy]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H13F3N2O4S and its molecular weight is 398.36. The purity is usually 95%.
BenchChem offers high-quality N-(2-methylbut-3-yn-2-yl)-3-[4-nitro-3-(trifluoromethyl)phenoxy]thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methylbut-3-yn-2-yl)-3-[4-nitro-3-(trifluoromethyl)phenoxy]thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Material Science and Polymer Research

Research on poly(arylene ether amide)s containing trifluoromethyl groups showcases the development of new polymers with significant molecular weights and glass transition temperatures. These polymers exhibit solubility in common organic solvents and can form transparent films, suggesting applications in advanced material science, particularly in coatings and films with specific chemical resistance or optical properties (Lee & Kim, 2002).

Crystallography and Structural Analysis

The synthesis and crystal structure analysis of diflunisal carboxamides with similar complex structures have been reported. These studies involve the detailed crystallographic analysis of compounds, providing a basis for understanding the molecular architecture and potential applications in designing novel materials or pharmaceuticals with specific structural requirements (Zhong et al., 2010).

Pharmaceutical and Medicinal Chemistry

In pharmaceutical research, compounds with trifluoromethyl groups and specific structural motifs similar to N-(2-methylbut-3-yn-2-yl)-3-[4-nitro-3-(trifluoromethyl)phenoxy]thiophene-2-carboxamide are often explored for their potential biological activities. The functional groups and structural framework can play a critical role in the interaction with biological targets, offering insights into drug design and discovery processes.

Chemical Synthesis and Methodology

The development of synthetic methodologies involving similar complex molecules is crucial in organic chemistry. Research focusing on the synthesis of aromatic polyamides containing s-triazine rings with thiophenoxy linkages, for example, highlights the advancements in synthesizing polymers with specific properties, such as enhanced solubility and thermal stability, which could be relevant for industrial applications (Pal et al., 2005).